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Dithiolanecarboxylic acids
Dithiolanecarboxylic acids are a class of organic compounds characterized by the presence of both thioester and carboxylic acid functionalities within their molecular structure. These compounds typically consist of a dithiolane ring, which is a five-membered heterocyclic compound containing two sulfur atoms, attached to a carboxylic acid group (COOH). Due to their unique chemical properties, these acids find applications in various fields.
In organic synthesis, dithiolanecarboxylic acids serve as versatile intermediates for the construction of complex molecules. Their thioester function can be readily transformed into other functional groups via standard reactions such as esterification or nucleophilic substitution, making them useful for synthetic transformations. Additionally, their carboxylic acid moiety enables their use in catalysis and as ligands in coordination chemistry.
Furthermore, these compounds have shown potential in pharmaceutical applications due to their ability to act as scaffolds for drug design, particularly in the development of metal-based anticancer agents. The thioester functionality can participate in thioether formation with suitable partners, contributing to targeted delivery systems or prodrugs.
Overall, dithiolanecarboxylic acids represent a valuable class of compounds with diverse applications in organic synthesis, catalysis, and pharmaceuticals.
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TWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical ApplicationsTWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical Applications Introduction to TWEEN® 65 TWEEN® 65 is a widely recognized non-ionic surfactant that has played a pivotal role in various chemical and biopharmaceutical applications. Known for its exceptional properties, TWEEN® 65 is a polyethylene glycol (PEG)-coated ether with a hydrophilic-lipophilic balance (HLB) of approximately...
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Bioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical ApplicationsBioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical Applications Over the past few decades, natural products have garnered significant attention in the field of medicinal chemistry due to their diverse biological activities and potential as lead compounds for drug development. Among these, beta-sitosterol, a steroidal saponin commonly...
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Span 60: A Critical Component in Chemical Biopharmaceutical FormulationsSpan 60: A Critical Component in Chemical Biopharmaceutical Formulations Introduction to Span 60 Span 60, also known as sorbitan monostearate, is a widely used nonionic surfactant in the field of biopharmaceuticals and chemical formulations. It belongs to the class of polyoxyethylene alkyl ethers and is primarily used as an emulsifier, solubilizer, and stabilizer in various pharmaceutical and...
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(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals Introduction to (1S)-2,2-Dimethylcyclopropane-1-carboxamide (1S)-2,2-Dimethylcyclopropane-1-carboxamide is a unique chemical compound that has garnered significant attention in the fields of chemistry and biomedicine. This molecule, characterized by its cyclopropane ring with two methyl substituents at...
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(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals Introduction to (4R)-4-Phenyl-1,3-Oxazolidin-2-One (4R)-4-Phenyl-1,3-Oxazolidin-2-One is a versatile and valuable compound in the field of organic chemistry, particularly in the synthesis of chiral pharmaceuticals. Its unique structure combines an oxazolidinone ring with a phenyl group, making it...
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(S)-2-Methylbutyryl-CoA Cas No: 87069-91-8 -
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